Cas no 116801-35-5 (Benzenamine, 4-(tetradecylthio)-)
116801-35-5 structure
Product Name:Benzenamine, 4-(tetradecylthio)-
CAS No:116801-35-5
MF:C20H35NS
MW:321.563604593277
CID:1206447
Update Time:2024-08-05
Benzenamine, 4-(tetradecylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-(tetradecylthio)-
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- Inchi: 1S/C20H35NS/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-22-20-16-14-19(21)15-17-20/h14-17H,2-13,18,21H2,1H3
- InChI Key: YXBXTFPWHJEGOF-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(SCCCCCCCCCCCCCC)C=C1
Computed Properties
- Exact Mass: 321.24925
Experimental Properties
- Density: 0.95±0.1 g/cm3(Predicted)
- Melting Point: 45.1-47.2 °C(Solv: ethanol (64-17-5))
- Boiling Point: 453.6±18.0 °C(Predicted)
- PSA: 26.02
- pka: 4.46±0.10(Predicted)
Benzenamine, 4-(tetradecylthio)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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